Cas no 654-70-6 (4-Amino-2-(trifluoromethyl)benzonitrile)

4-Amino-2-(trifluoromethyl)benzonitrile structure

654-70-6 structure

Product Name:4-Amino-2-(trifluoromethyl)benzonitrile

CAS No:654-70-6

Molecular Formula:C₈H₅F₃N₂

Molecular Weight:186.1339

MDL:MFCD00042155

CID:39436

PubChem ID:522170

4-Amino-2-(trifluoromethyl)benzonitrile Properties

Names and Identifiers

- 4-Cyano-3-trifluoromethylaniline
- 4-Amino-2-(trifluoromethyl)benzonitrile
- 4-Amino-2-trifluoromethylbenzonitrile
- 4-CYANO-3-(TRIFLUOROMETHYL)-ANILINE
- 5-AMINO-2-CYANOBENZOTRIFLUORIDE
- 2-Cyano-5-aminobenzotrifluoride
- 3-Amino-6-cyanobenzotrifluoride
- 4-amino-2-trifluoromethyl-benzonitrile
- 4-amino-2-trifluoromethylbenzonittrile
- 4-Cyano-3-Trifluoromethylanili
- 5-AMINO-2-CYANO BENZOTRIFLUORID
- Bicalutamide intermediate F
- BUTTPARK 22 1-63
- 4-Amino-2-trifluoro methyl benzonitrile
- 4-cyano-3-(trifluoromethyl)aniline
- Benzonitrile, 4-amino-2-(trifluoromethyl)-
- 2-trifluoromethyl-4-aminobenzonitrile
- 4-Amino 2-trifluoromethyl benzonitrile
- L47D9XHC08
- PMDYLCUKSLBUHO-UHFFFAOYSA-N
- 2-Trifluoromethyl 4-Aminobenzonitrile
- 4-amino-2-(trifluoromethyl)benzenecarbonitrile
- 4-Amino-
- 654-70-6
- 4-Amino-2-trifluromethyl benzonitrile
- AKOS005063751
- 4-Amino-2-(trifluoromethyl)benzonitrile #
- NS00003763
- 3-trifluoromethyl-4-cyano-aniline
- o-Tolunitrile, 4-amino-alpha,alpha,alpha-trifluoro-
- 5-amino2-cyanobenzotrifluoride
- PMDYLCUKSLBUHO-UHFFFAOYSA-
- PS-8479
- Q27282680
- A1213
- FT-0619978
- EC 700-293-1
- 4-cyano-3-trifluoromethyl-aniline
- CS-M3188
- Q-100744
- Bicalutamide impurity D [EP]
- AC-4021
- 4-Amino-alpha,alpha,alpha-trifluoro-o-tolunitrile
- UNII-L47D9XHC08
- AM20040963
- Bicalutamide aminobenzonitrile
- Bicalutamide Impurity D
- Bicalutamide Imp. D (EP); 4-Amino-2-(trifluoromethyl)benzonitrile; 5-Amino-2-cyanobenzotrifluoride; Bicalutamide Impurity D
- 5-Aminno-2-cyanobenzotrifluoride
- SCHEMBL110567
- 4-cyano-3-trifluoromethylanilin
- AB01894
- 4-Amino-2-(trifluoromethyl)benzonitrile, 97%
- EN300-92112
- Z381080278
- MFCD00042155
- BCP01007
- BICALUTAMIDE IMPURITY D [EP IMPURITY]
- FT-0652695
- 4-AMINO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-O-TOLUNITRILE
- O-TOLUNITRILE, 4-AMINO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-
- A8877
- 4-amino-2-trifluoromethyl benzonitrile
- InChI=1/C8H5F3N2/c9-8(10,11)7-3-6(13)2-1-5(7)4-12/h1-3H,13H2
- DTXSID80215711
- 4-ciano-3-trifluormetil-anilin
- BICALUTAMIDE IMPURITY D (EP IMPURITY)
- 5-Amino-2-cyano benzotrifluoride
- DB-028680
- DTXCID10138202
- 4-Amino-2-trifluoromethylbenzonitrile; 4-Cyano-3-(trifluoromethyl)aniline;4-amino-2-(trifluoromethyl)benzonitrile
- STL480835
- +Expand
- MDL： MFCD00042155
- InChIKey： PMDYLCUKSLBUHO-UHFFFAOYSA-N
- Inchi： 1S/C8H5F3N2/c9-8(10,11)7-3-6(13)2-1-5(7)4-12/h1-3H,13H2
- SMILES： FC(C1=C(C#N)C([H])=C([H])C(=C1[H])N([H])[H])(F)F
- BRN： 3278074

Computed Properties

Exact Mass: 186.04000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 0
Monoisotopic Mass: 186.04
Heavy Atom Count: 13
Complexity: 227
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 49.8

Experimental Properties

LogP: 2.74048
PSA: 49.81000
Refractive Index: 1.499
Boiling Point: 294.5°C at 760 mmHg
Melting Point: 141.0 to 144.0 deg-C
Vapor Pressure: 0.0±0.6 mmHg at 25°C
Flash Point: 131.9±27.3 °C
Color/Form: Crystalline powder.
Solubility: Insoluble in water.
Density: 1.3700

4-Amino-2-(trifluoromethyl)benzonitrile Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：6.1
Safety Instruction： S36-S45-S37/39-S26
Packing Group：III
Packing Group：III
Risk Phrases：R22; R36/37/38
Hazard Level：6.1
Dangerous goods sign： Xn
Hazardous Material transportation number：3439
Hazard Statement： H302,H317
Warning Statement： P280
Prompt：dangerous
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
PackingGroup：III
Risk Phrases： 22-43
Signal Word：Warning
HazardClass：6.1

4-Amino-2-(trifluoromethyl)benzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Amino-2-(trifluoromethyl)benzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003IF4-1g	4-Cyano-3-trifluoromethylaniline	654-70-6	98%	1g	$4.00	2024-04-22
A2B Chem LLC	AB63040-1g	4-Amino-2-(trifluoromethyl)benzonitrile	654-70-6	98%	1g	$4.00	2024-04-19
abcr	AB174472-25 g	4-Amino-2-(trifluoromethyl)benzonitrile, 97%; .	654-70-6	97%	25g	€78.90	2023-05-07
Alichem	A013006417-1kg	5-Amino-2-cyanobenzotrifluoride	654-70-6	95%	1kg	$699.00	2023-09-01
Ambeed	A187542-1g	4-Cyano-3-trifluoromethylaniline	654-70-6	98%	1g	$5.0	2024-05-31
Apollo Scientific	PC1070L-100g	4-Amino-2-(trifluoromethyl)benzonitrile	654-70-6	98%	100g	£20.00	2024-05-26
Crysdot LLC	CD12046260-100g	4-Cyano-3-trifluoromethylaniline	654-70-6	98%	100g	$81	2024-07-24
Enamine	EN300-92112-0.05g	4-amino-2-(trifluoromethyl)benzonitrile	654-70-6	95%	0.05g	$19.0	2024-05-20
Oakwood	003971-1g	5-Amino-2-cyanobenzotrifluoride	654-70-6	98%	1g	$9.00	2024-07-19
TRC	A603630-1g	5-Amino-2-cyanobenzotrifluoride	654-70-6		1g	$ 74.00	2023-09-08